![molecular formula C17H13Br B8419670 1-[Bromo(phenyl)methyl]naphthalene](/img/structure/B8419670.png)
1-[Bromo(phenyl)methyl]naphthalene
Cat. No. B8419670
M. Wt: 297.2 g/mol
InChI Key: AJKIYPAKMVJZNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530593B2
Procedure details
To a solution of 32.3 g (138 mmol) of 7 in 150 mL of dry diethyl ether, 24.8 g (8.62 mL, 91.6 mmol) of PBr3 was added at −10° C. The resulting mixture was stirred for 12 hr at room temperature and then added to 450 mL of cold water. The organic layer was separated, and the aqueous layer was extracted with 2×150 mL of water. The combined organic extracts were washed with aqueous NaHCO3, dried over Na2SO4, and then evaporated to dryness. This procedure gave 37.7 g (92%) of 8.
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:11]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.P(Br)(Br)[Br:20].O>C(OCC)C>[Br:20][CH:11]([C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)[C:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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|
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Quantity
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32.3 g
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Type
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reactant
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Smiles
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C1(=CC=CC2=CC=CC=C12)C(O)C1=CC=CC=C1
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Name
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Quantity
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8.62 mL
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Step Two
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Name
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Quantity
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450 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred for 12 hr at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with 2×150 mL of water
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with aqueous NaHCO3
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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BrC(C1=CC=CC2=CC=CC=C12)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 37.7 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 138.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
